Cas no 1502-46-1 (1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione)

1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione structure

1502-46-1 structure

Product Name:1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione

CAS No:1502-46-1

Molecular Formula:C₆H₃N₇O₃

Molecular Weight:221.13312

CID:222019

PubChem ID:291317

1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione Properties

Names and Identifiers

- 1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione
- 2,5,8-Trihydroxy-1,3,4,6,7,9,9b-heptaaza-9bH-phenalene
- 1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8-triol
- 2,6,10-Trihydroxy-symm.-heptazin
- cyamelluric acid
- cyameluric acid
- Cyamelursaeure
- FC54F41J58
- CS-0170525
- 9Bh-1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8-triol
- CHEBI:38054
- CHEBI:38050
- NSC156433
- PBKYCCOBOHDCIT-UHFFFAOYSA-N
- DTXSID80164492
- 2,4,6,8,10,12,13-heptazatricyclo[7.3.1.05,13]trideca-1,4,8-triene-3,7,11-trione
- YSZC1330
- BAS 00721841
- 2,4,6,8,10,12,13-heptaazatricyclo[7.3.1.0?,??]trideca-1,3,5,7,9,11-hexaene-3,7,11-triol
- 1,3,3a1,4,6,7,9-heptaazaphenalene-2,5,8-triol
- 2,5,8-TRIHYDROXY-1,3,4,6,7,9,9B-HEPTAAZAPHENALENE
- NSC-156433
- SCHEMBL12631716
- NSC 156433
- UNII-FC54F41J58
- CHEBI:38052
- 1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8(1H,4H,7H)-trione
- 1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8-triol #
- 1502-46-1
- 1,3,3A1,4,6,7,9-heptaazaphenalene-2,5,8(1H,3H,6H)-trione
- AKOS000636934
- HMS1674O10
- Cyameluric acid
- 1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8-triol
- AG-690/12767609
- 2,4,6,8,10,12,13-HEPTAAZATRICYCLO[7.3.1.0?,(1)(3)]TRIDECA-1,4,8-TRIENE-3,7,11-TRIONE
- G70157
- +Expand
- InChIKey： PBKYCCOBOHDCIT-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H3N7O3/c14-4-7-1-8-5(15)10-3-12-6(16)11-2(9-4)13(1)3/h(H3,7,8,9,10,11,12,14,15,16)
- SMILES： N1C2N3C(=NC(=O)NC3=NC(=O)N=2)NC1=O

Computed Properties

Exact Mass: 221.03000
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 221.03
Heavy Atom Count: 16
Complexity: 530
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.5
Topological Polar Surface Area: 128Å²

Experimental Properties

LogP: -2.65760
PSA: 141.66000
Refractive Index: 2.493
Boiling Point: 513.6°C at 760 mmHg
Flash Point: 264.4°C
Density: 2.96

1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007GZL-100mg	1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione	1502-46-1	98%	100mg	$99.00	2024-06-20
Ambeed	A1195851-100mg	1,3,3a1,4,6,7,9-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione	1502-46-1	98%	100mg	$99.0	2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1241165-100mg	1,3,3a1,4,6,7,9-Heptaazaphenalene-2,5,8-triol	1502-46-1	98%	100mg	￥1101.00	2023-11-21
SHANG HAI KAI SHU HUA XUE Technology Co., Ltd.	OLB522323-1g	1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione	1502-46-1	95%	1g	¥2700	2023-11-08

1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione Related Literature

1. Organic chemistry

J. Chem. Soc. Abstr. 1886 50 521
2. s-Triazine and tri-s-triazine based organic–inorganic hybrid gels prepared from chlorosilanes by exchange reactions

Nadia E. A. El-Gamel,Marcus Schwarz,Erica Brendler,Edwin Kroke s-Triazine and tri-s-triazine based organic–inorganic hybrid gels prepared from chlorosilanes by exchange reactions. Nadia E. A. El-Gamel Marcus Schwarz Erica Brendler Edwin Kroke Chem. Commun. 2006 4741
3. Renewing accessible heptazine chemistry: 2,5,8-tris(3,5-diethyl-pyrazolyl)-heptazine, a new highly soluble heptazine derivative with exchangeable groups, and examples of newly derived heptazines and their physical chemistry

Laurent Galmiche,Clémence Allain,Tuan Le,Régis Guillot,Pierre Audebert Chem. Sci. 2019 10 5513
4. Alkalicyamelurates, M3[C6N7O3]·xH2O, M = Li, Na, K, Rb, Cs: UV-luminescent and thermally very stable ionic tri-s-triazine derivatives

Elisabeta Horvath-Bordon,Edwin Kroke,Ingrid Svoboda,Hartmut Fue?,Ralf Riedel,Sharma Neeraj,Anthony K. Cheetham Dalton Trans. 2004 3900
5. Emergence of s-heptazines: from trichloro-s-heptazine building blocks to functional materials

Sunil Kumar,Neha Sharma,Kamalakannan Kailasam J. Mater. Chem. A 2018 6 21719
6. Tri-s-triazine derivatives. Part I. From trichloro-tri-s-triazine to graphitic C3N4 structures

Edwin Kroke,Marcus Schwarz,Elisabeth Horath-Bordon,Peter Kroll,Bruce Noll,Arlan D. Norman New J. Chem. 2002 26 508
7. Carbon nitrides: synthesis and characterization of a new class of functional materials

T. S. Miller,A. Belen Jorge,T. M. Suter,A. Sella,F. Corà,P. F. McMillan Phys. Chem. Chem. Phys. 2017 19 15613
8. Triangular boron carbon nitrides: an unexplored family of chromophores with unique properties for photocatalysis and optoelectronics

Sebastian Pios,Xiang Huang,Andrzej L. Sobolewski,Wolfgang Domcke Phys. Chem. Chem. Phys. 2021 23 12968
9. A top-down design for easy gram scale synthesis of melem nano rectangular prisms with improved surface area

Mahsa Nikookar,Abdolreza Rezaeifard,Maasoumeh Jafarpour,Kirill V. Grzhegorzhevskii,Alexander A. Ostroushko RSC Adv. 2021 11 38862
10. Quantum dot-sensitized O-linked heptazine polymer photocatalyst for the metal-free visible light hydrogen generation

Soumadri Samanta,Sunil Kumar,V. R. Battula,Arpna Jaryal,Neha Sardana,Kamalakannan Kailasam RSC Adv. 2020 10 29633

1502-46-1 (1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1502-46-1)1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8(1H,3H,6H)-trione

Purity:99%/99%

Quantity:250mg/1g

Price($):151/408